Cas no 93805-09-5 (1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester)

• Product Name: 1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester
• CAS No: 93805-09-5
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 812572
• PubChem ID: 3022472
• Update Time: 2025-04-19

1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-oxo-, 2-methylpropyl ester
• 2-methylpropyl 2-oxo-1,3-dihydroimidazole-4-carboxylate
• isobutyl 2,3-dihydro-2-oxo-1H-imidazole-4-carboxylate
• NS00039641
• EINECS 298-490-6
• DTXSID80239699
• 93805-09-5
• Isobutyl 2-oxo-2,3-dihydro-1H-imidazole-4-carboxylate

• Inchi： 1S/C8H12N2O3/c1-5(2)4-13-7(11)6-3-9-8(12)10-6/h3,5H,4H2,1-2H3,(H2,9,10,12)
• InChI Key： HMMXWWBZHZHPNU-UHFFFAOYSA-N
• SMILES： O(C(C1=CNC(N1)=O)=O)CC(C)C

Computed Properties

• Exact Mass: 184.085
• Monoisotopic Mass: 184.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.18
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.489